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Compound of Interest

Compound Name: 5-Acetylpyrimidine

Cat. No.: B120317

Introduction

5-Acetylpyrimidine (CAS No. 10325-70-9) is a heterocyclic building block of significant
interest to the pharmaceutical and agrochemical industries.[1][2][3] Its unique chemical
structure, featuring a pyrimidine core, makes it a valuable precursor in the synthesis of a wide
range of biologically active molecules.[4][5] As with any reactive chemical intermediate, a
thorough understanding of its properties and associated hazards is paramount for ensuring the
safety of laboratory personnel and the integrity of research outcomes. This guide provides a
comprehensive overview of the safety and handling protocols for 5-Acetylpyrimidine,
grounded in authoritative safety data and field-proven laboratory practices.

Hazard Identification and Risk Assessment

The first step in the safe handling of any chemical is a comprehensive understanding of its
potential hazards. While detailed toxicological data for 5-Acetylpyrimidine is not extensively
published, data from supplier safety data sheets and structurally related compounds allow for a
robust hazard assessment.[6][7]

GHS Classification and Hazards

Based on available data, 5-Acetylpyrimidine is classified with the following hazards:
o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[7][8]

» Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.[7][8]
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o Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[7][8][9]
o Skin Irritation (Category 2), H315: Causes skin irritation.[7][8][9]
e Eye Irritation (Category 2), H319: Causes serious eye irritation.[7][8][9]

» Specific target organ toxicity, single exposure (Category 3), H335: May cause respiratory
irritation.[7][9][10]

The causality behind these classifications stems from the chemical nature of pyrimidine
derivatives. The nitrogen atoms in the pyrimidine ring can interact with biological systems, and
the acetyl group introduces reactivity. Ingestion, inhalation, or skin contact can lead to systemic
toxicity, while direct contact is likely to cause local irritation to the skin, eyes, and respiratory
tract.[11][12]

Physicochemical Properties & Safety Implications

A summary of the key physicochemical properties of 5-Acetylpyrimidine is presented below.
Understanding these properties is crucial for anticipating the chemical's behavior during
handling and in the event of a spill.

Property Value Safety Implication Source

Molecular Formula CeHeN20 - [9]

) Used for calculating
Molecular Weight 122.12 g/mol - [7109]
molar quantities.

Potential for dust
Appearance Solid formation and

inhalation.

Store in a controlled
Storage Temperature Room Temperature ) ] 9]
indoor environment.

Susceptible to
Storage Conditions Inert atmosphere degradation from [819]

air/moisture.
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Note: Detailed data on properties like boiling point, melting point, and flash point for 5-
Acetylpyrimidine are not readily available. For related compounds like 2-Acetylpyridine, the
boiling point is high, suggesting low volatility at room temperature, but heating will increase

vapor pressure and inhalation risk.

The Hierarchy of Controls: A Systematic Approach
to Safety

To mitigate the identified risks, a systematic approach based on the hierarchy of controls must
be implemented. This framework prioritizes the most effective safety measures.

Substitution
Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Least Effective

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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